![molecular formula C14H11ClN2O B391128 4-Chloro-3-(5-methyl-1,3-benzoxazol-2-yl)aniline CAS No. 190436-96-5](/img/structure/B391128.png)
4-Chloro-3-(5-methyl-1,3-benzoxazol-2-yl)aniline
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Description
“4-Chloro-3-(5-methyl-1,3-benzoxazol-2-yl)aniline” is a chemical compound with the linear formula C14H11ClN2O . It has a molecular weight of 258.71 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzoxazole ring attached to an aniline group via a carbon-chlorine bond .Physical and Chemical Properties Analysis
“this compound” has a predicted boiling point of 422.2±40.0 °C and a predicted density of 1.324±0.06 g/cm3 . Its acidity coefficient (pKa) is predicted to be 3.10±0.10 .Scientific Research Applications
Antimicrobial Activity
4-Chloro-3-(5-methyl-1,3-benzoxazol-2-yl)aniline and its derivatives exhibit significant antimicrobial activity. For instance, novel quinazolinone derivatives synthesized from similar compounds demonstrate notable antimicrobial properties (Habib, Hassan, & El‐Mekabaty, 2013). Additionally, benzoxazole derivatives, including those with a structure akin to this compound, are known for their antiprotozoal and antimicrobial activities (Abdelgawad et al., 2021).
Synthesis of Heterocyclic Compounds
These compounds are also key in the synthesis of various heterocyclic compounds. Research shows their utilization in creating new derivatives of 1,3-oxazepine (Ramadan, 2018) and other nitrogen-containing heterocyclic compounds (Ito & Hamada, 1978).
Chemical Synthesis
This chemical plays a role in diverse chemical synthesis processes. For example, it is involved in the synthesis of novel N-(3,5-diphenyl-4,5-dihydro-1,2-oxazol-4-yl)methyl anilines showing potential for anti-tubercular activity (Dighe, Mahajan, Maste, & Bhat, 2012), and in the creation of new pyrazoline compounds derived from azo-benzaldehyde (Hussein, 2014).
Mesomorphic Properties
Research into the mesomorphic properties of chloro and methyl derivatives of N-[4-(4-Substituted benzoyloxy)benzylidene]anilines, closely related to this compound, has been conducted to understand their transition temperatures and effects (Hasegawa, Masuda, Matsunaga, Seo, & Yasuhara, 1989).
Properties
IUPAC Name |
4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN2O/c1-8-2-5-13-12(6-8)17-14(18-13)10-7-9(16)3-4-11(10)15/h2-7H,16H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIGIRGARTKWPOJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.70 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
190436-96-5 |
Source
|
Record name | 4-CHLORO-3-(5-METHYL-1,3-BENZOXAZOL-2-YL)ANILINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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